2-(dimethylamino)ethyl [(2-chlorophenyl)sulfonyl]carbamate

• IUPAC Name: 2-(dimethylamino)ethyl N-(2-chlorophenyl)sulfonylcarbamate
• InChI: InChI=1S/C11H15ClN2O4S/c1-14(2)7-8-18-11(15)13-19(16,17)10-6-4-3-5-9(10)12/h3-6H,7-8H2,1-2H3,(H,13,15)
• InChI Key: GJCKHJBCGNNKLZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCOC(=O)NS(=O)(=O)C1=CC=CC=C1Cl
• Molecular Formula: C11H15ClN2O4S
• Molecular Weight: 306.77 g/mol

Description

The compound “2-(dimethylamino)ethyl [(2-chlorophenyl)sulfonyl]carbamate” is a carbamate derivative. Carbamates are organic compounds derived from carbamic acid (NH2COOH). They have a wide range of applications, including use as insecticides, fungicides, herbicides, biocides, pharmaceuticals, and plasticizers.

Scientific Research Applications

DNA-Intercalating Drugs and Their Clinical Trials

Compounds like N-[2-(Dimethylamino)ethyl]acridine-4-carboxamide (DACA) have been studied for their potential as DNA-intercalating drugs, with dual modes of cytotoxic action involving topoisomerases I and II. Such studies are crucial for understanding the therapeutic potential and safety profile of new anticancer drugs. A Phase I study reported by McCrystal et al. (1999) on DACA showed its clinical trial findings, emphasizing the importance of such compounds in cancer treatment research (McCrystal et al., 1999).

Cryopreservation and Vitrification in Reproductive Medicine

Research into cryoprotectant agents, such as dimethyl sulfoxide (DMSO), showcases their application in the preservation of biological materials. Studies like the one by Selman et al. (2006) on vitrification using a mixture of DMSO and ethylene glycol for human oocytes underscore the relevance of these compounds in enhancing reproductive technologies and fertility treatments (Selman et al., 2006).

Toxicological Studies and Safety Assessments

The toxicological profiles of chemical compounds, including those used as pesticides or in industrial applications, are critical for ensuring public safety. For instance, the study of pirimicarb (a carbamate pesticide) and its metabolites in human urine by Hardt et al. (1999) reflects ongoing efforts to monitor and mitigate the health risks associated with chemical exposures (Hardt et al., 1999).

Pharmacokinetic Studies

Understanding the absorption, metabolism, and excretion of novel compounds is fundamental in drug development and medical research. The detailed pharmacokinetic study of RWJ-333369 by Mannens et al. (2007) exemplifies the extensive research undertaken to comprehend how drugs are processed in the human body, contributing to safer and more effective therapeutic applications (Mannens et al., 2007).